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Compound of Interest

Compound Name: Chromium chromate (H2CrO4)

Cat. No.: B15473665

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of chromic acid reaction
mechanisms in organic synthesis. It details the oxidation of various functional groups, presents
guantitative data, outlines experimental protocols, and visualizes key mechanistic pathways.

Introduction to Chromic Acid Oxidation

Chromic acid (H2CrOa4) is a powerful and historically significant oxidizing agent in organic
chemistry.[1][2] It is typically generated in situ by the acidification of chromate or dichromate
salts (e.g., Na2Cr207, K2Cr207) or chromium trioxide (CrOs) with sulfuric acid.[1][3][4] The
resulting solution, often referred to as Jones reagent when in aqueous acetone, is highly
effective for the oxidation of primary and secondary alcohols to carboxylic acids and ketones,
respectively.[5][6][7][8] While its use has somewhat diminished due to the toxicity of
chromium(VI) compounds, understanding its reaction mechanisms remains fundamental to the
study of organic oxidation reactions.[1][9]

Core Reaction Mechanisms

The central feature of chromic acid oxidations of alcohols is the formation of a chromate ester
intermediate.[5][10][11][12] This step is generally rapid and involves the nucleophilic attack of
the alcohol's oxygen atom on the chromium atom of chromic acid.[3][10] The subsequent
decomposition of this ester is the rate-determining step and leads to the formation of the
carbonyl compound.[13][14]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b15473665?utm_src=pdf-interest
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Alcohols/Reactivity_of_Alcohols/The_Oxidation_of_Alcohols/Oxidation_by_Chromic_Acid
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.07%3A_Oxidation_of_Alcohols
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Alcohols/Reactivity_of_Alcohols/The_Oxidation_of_Alcohols/Oxidation_by_Chromic_Acid
https://chemistnotes.com/organic/chromic-acid-oxidation-mechanism-and-examples/
https://en.wikipedia.org/wiki/Chromic_acid
https://www.organic-chemistry.org/namedreactions/jones-oxidation.shtm
https://en.wikipedia.org/wiki/Jones_oxidation
https://www.alfa-chemistry.com/resources/jones-oxidation.html
https://courses.lumenlearning.com/suny-potsdam-organicchemistry2/chapter/19-6-oxidation-of-alcohols-aldehydes/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Alcohols/Reactivity_of_Alcohols/The_Oxidation_of_Alcohols/Oxidation_by_Chromic_Acid
https://www.masterorganicchemistry.com/2011/06/03/reagent-friday-chromic-acid-h2cro4/
https://www.organic-chemistry.org/namedreactions/jones-oxidation.shtm
https://www.chemistrysteps.com/jones-oxidation/
https://www.allaboutchemistry.net/jones-oxidation/
https://www.pearson.com/channels/organic-chemistry/asset/26cefe81/chromic-acid-oxidation-of-an-alcohol-section-11-2a-occurs-and-nbspin-two-steps-f
https://chemistnotes.com/organic/chromic-acid-oxidation-mechanism-and-examples/
https://www.chemistrysteps.com/jones-oxidation/
https://cdnsciencepub.com/doi/pdf/10.1139/v68-070
https://www.ias.ac.in/public/Volumes/seca/051/06/0310-0318.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15473665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Oxidation of Secondary Alcohols to Ketones

Secondary alcohols are cleanly oxidized to ketones by chromic acid.[8][15] The mechanism
proceeds in two key stages:

o Formation of the Chromate Ester: The secondary alcohol reacts with chromic acid in an acid-
catalyzed process to form a chromate ester.[5]

o Elimination: A base, typically water, abstracts the proton from the alpha-carbon.[1][9] This
facilitates an E2-like elimination, breaking the C-H bond and the O-Cr bond, which forms the
ketone and a reduced chromium(1V) species.[6][10]

Since secondary alcohols have only one alpha-hydrogen, the reaction stops at the ketone
stage.[15]
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Step 1: Chromate Ester Formation
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Caption: Oxidation of a secondary alcohol to a ketone.

Oxidation of Primary Alcohols to Carboxylic Acids

Primary alcohols are initially oxidized to aldehydes, which, in the presence of water, are further

oxidized to carboxylic acids.[1][15] The overall process involves two distinct oxidation stages.

o First Oxidation (Alcohol to Aldehyde): Similar to secondary alcohols, the primary alcohol

forms a chromate ester, which then undergoes elimination to yield an aldehyde.[10][15]
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o Hydration of the Aldehyde: In the aqueous acidic medium, the aldehyde exists in equilibrium
with its hydrate (a gem-diol).[5][10]

e Second Oxidation (Hydrate to Carboxylic Acid): The aldehyde hydrate reacts with chromic
acid to form another chromate ester.[9][10] A subsequent elimination step, analogous to the
first oxidation, produces the carboxylic acid.[10]

The oxidation of the aldehyde is typically faster than the initial oxidation of the primary alcohol,
making it difficult to isolate the aldehyde intermediate under aqueous conditions.[9] However,
primary allylic and benzylic alcohols can sometimes yield aldehydes as the major product
because their corresponding aldehydes do not form hydrates as readily.[5]
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Caption: Oxidation pathway of a primary alcohol.

The Fate of Chromium

Throughout the oxidation process, the chromium(VI) species is reduced. The initial step
produces a chromium(lV) intermediate.[6] This Cr(IV) species can then react with another
molecule of Cr(VI) to form two molecules of chromium(V), or it can directly oxidize another
alcohol molecule.[5][6] Ultimately, the chromium is reduced to the stable, green-colored
chromium(lll) state, which is a visual indicator of a completed reaction.[5]

Quantitative Data Summary

The kinetics of chromic acid oxidations have been extensively studied. The rate of reaction is
influenced by the structure of the alcohol, the solvent, and the acidity of the medium.
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Parameter Observation Significance Reference
The reaction is first
order in both the
Rate = kK[HCrOa47] chromate species and
Rate Law

[Alcohol][H*]?

the alcohol, and
second order in acid

concentration.

Kinetic Isotope Effect
(kH/kD)

Values significantly
greater than 1
(typically ~6-7) are
observed when the o-
hydrogen is replaced

with deuterium.

This indicates that the
cleavage of the C-H
bond at the alpha-
carbon is the rate-
determining step of

the reaction.

Solvent Effects

The rate of oxidation
is significantly faster in
aqueous acetone or
agueous acetic acid
solutions compared to

water alone.

The less polar organic
co-solvents can

stabilize the chromate
ester intermediate and
increase the rate of its

decomposition.

Substituent Effects
(Hammett Plot)

For the oxidation of
substituted
benzhydrols, a
negative p (rho) value

is observed.

This suggests the
development of a
positive charge at the
reaction center in the
transition state,
consistent with
hydride or proton
transfer.

Detailed Experimental Protocols

Jones Oxidation of a Secondary Alcohol (e.g.,
Cyclohexanol to Cyclohexanone)

This protocol is a representative example of a Jones oxidation.
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Materials:
e Cyclohexanol
o Acetone (reagent grade)

» Jones Reagent (prepared by dissolving CrOs in concentrated H2SOa4 and then diluting with
water)

* |Isopropyl alcohol

 Diethyl ether

e Anhydrous sodium sulfate

o Saturated sodium bicarbonate solution
e Saturated sodium chloride solution
Procedure:

e Reaction Setup: A solution of cyclohexanol in acetone is prepared in a flask equipped with a
magnetic stirrer and placed in an ice-water bath to maintain a low temperature.

» Addition of Oxidant: The Jones reagent is added dropwise to the stirred solution of the
alcohol. The temperature should be carefully monitored and maintained below 20°C. The
color of the reaction mixture will change from orange/red to green/blue as the Cr(VI) is
reduced to Cr(lll).[5]

o Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC). The addition of the Jones reagent is stopped when a persistent
orange color indicates a slight excess of the oxidant.

e Quenching: Once the reaction is complete, a small amount of isopropyl alcohol is added to
guench any excess oxidant, which is indicated by the disappearance of the orange color.

o Workup: The reaction mixture is diluted with water and extracted several times with diethyl
ether.
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 Purification: The combined organic extracts are washed with saturated sodium bicarbonate
solution, then with saturated sodium chloride solution. The organic layer is dried over
anhydrous sodium sulfate, filtered, and the solvent is removed by rotary evaporation to yield

the crude cyclohexanone.

o Characterization: The product can be further purified by distillation and characterized by

spectroscopic methods (e.g., IR, NMR).
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Caption: Experimental workflow for Jones oxidation.
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Conclusion

Chromic acid and its related reagents provide a powerful method for the oxidation of alcohols in
organic synthesis. The underlying mechanism, proceeding through a key chromate ester
intermediate, is well-supported by extensive kinetic and mechanistic studies. While newer, less
toxic reagents are often preferred in modern synthetic applications, a thorough understanding
of chromic acid's reactivity, selectivity, and reaction pathways remains a cornerstone of organic
chemistry education and a valuable tool for retrosynthetic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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